Cas no 61290-96-8 ((1-isothiocyanatobutyl)benzene)
61290-96-8 structure
Product Name:(1-isothiocyanatobutyl)benzene
CAS No:61290-96-8
MF:C11H13NS
MW:191.29262137413
MDL:MFCD25965348
CID:485648
PubChem ID:12622910
Update Time:2025-04-19
(1-isothiocyanatobutyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (1-isothiocyanatobutyl)-
- 1-isothiocyanatobutylbenzene
- (1-isothiocyanatobutyl)benzene
- EN300-8300184
- 61290-96-8
- DTXSID50504684
- SCHEMBL1526826
-
- MDL： MFCD25965348
- Inchi： 1S/C11H13NS/c1-2-6-11(12-9-13)10-7-4-3-5-8-10/h3-5,7-8,11H,2,6H2,1H3
- InChI Key： SOAHXJQSCRAWRP-UHFFFAOYSA-N
- SMILES： S=C=NC(C1C=CC=CC=1)CCC
Computed Properties
- Exact Mass: 191.07699
- Monoisotopic Mass: 191.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- PSA: 12.36
(1-isothiocyanatobutyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1219591-10g |
Benzene, (1-isothiocyanatobutyl)- |
61290-96-8 | 95% | 10g |
$3995 | 2024-07-28 | |
| Enamine | EN300-8300184-1g |
(1-isothiocyanatobutyl)benzene |
61290-96-8 | 95% | 1g |
$499.0 | 2023-09-02 | |
| Enamine | EN300-8300184-5g |
(1-isothiocyanatobutyl)benzene |
61290-96-8 | 95% | 5g |
$1448.0 | 2023-09-02 | |
| Enamine | EN300-8300184-10g |
(1-isothiocyanatobutyl)benzene |
61290-96-8 | 95% | 10g |
$2146.0 | 2023-09-02 | |
| Enamine | EN300-8300184-0.05g |
(1-isothiocyanatobutyl)benzene |
61290-96-8 | 95% | 0.05g |
$94.0 | 2024-05-21 | |
| Enamine | EN300-8300184-0.1g |
(1-isothiocyanatobutyl)benzene |
61290-96-8 | 95% | 0.1g |
$140.0 | 2024-05-21 | |
| Enamine | EN300-8300184-0.25g |
(1-isothiocyanatobutyl)benzene |
61290-96-8 | 95% | 0.25g |
$200.0 | 2024-05-21 | |
| Enamine | EN300-8300184-0.5g |
(1-isothiocyanatobutyl)benzene |
61290-96-8 | 95% | 0.5g |
$374.0 | 2024-05-21 | |
| Enamine | EN300-8300184-1.0g |
(1-isothiocyanatobutyl)benzene |
61290-96-8 | 95% | 1.0g |
$499.0 | 2024-05-21 | |
| Enamine | EN300-8300184-2.5g |
(1-isothiocyanatobutyl)benzene |
61290-96-8 | 95% | 2.5g |
$978.0 | 2024-05-21 |
(1-isothiocyanatobutyl)benzene Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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